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Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348

A Comparative Ecotoxicological Profile of Carbetamide and Other Carbamate Pesticides

Introduction

Carbamate-based agrochemicals are a significant class of pesticides used globally for crop
protection. While sharing a core carbamate ester functional group, their biological targets and
ecotoxicological profiles vary substantially based on their specific chemical structures. This
guide provides a comparative assessment of Carbetamide, a selective herbicide, against a
representative group of carbamate insecticides: Carbaryl, Carbofuran, Methomyl, and Aldicarb.

Carbetamide functions as a herbicide by inhibiting cell division (mitosis) in susceptible plant
species.[1] In contrast, carbamate insecticides like Carbaryl, Carbofuran, Methomyl, and
Aldicarb are potent neurotoxicants that act by inhibiting the acetylcholinesterase (AChE)
enzyme in insects.[2] This fundamental difference in their mode of action dictates their
respective toxicity profiles towards non-target organisms. This document, intended for
researchers and ecotoxicology professionals, summarizes key ecotoxicological data, details the
experimental protocols used for hazard assessment, and illustrates the distinct mechanisms of
action.

Comparative Ecotoxicological Data
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The following tables summarize the acute toxicity and environmental fate of Carbetamide and
the selected carbamate insecticides. Data is presented for key indicator species across aquatic
and terrestrial ecosystems.

Table 1: Aquatic Ecotoxicity
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BENGHE

) . Endpoint
Chemical Organism . Value (mgl/L) Reference
(Duration)

Oncorhynchus

Carbetamide mykiss (Rainbow  LC50 (96h) >68 [1]
Trout)

Daphnia magna
EC50 (48h) 63 (1]

(Water Flea)

Selenastrum

capricornutum EC50 (72h) 33 [1]

(Algae)
Oncorhynchus

Carbaryl mykiss (Rainbow  LC50 (96h) 1.3
Trout)

Daphnia magna
EC50 (48h) 0.006

(Water Flea)
Oncorhynchus

Carbofuran mykiss (Rainbow  LC50 (96h) 0.38
Trout)

Daphnia magna
EC50 (48h) 0.0187

(Water Flea)
Oncorhynchus

Methomyl mykiss (Rainbow  LC50 (96h) 3.4
Trout)

Daphnia magna
EC50 (48h) 0.017

(Water Flea)
Oncorhynchus

Aldicarb mykiss (Rainbow  LC50 (96h) 8.8
Trout)

Daphnia magna
EC50 (48h) 1.5

(Water Flea)
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Table 2: Terrestrial Ecotoxicity
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Chemical Organism Endpoint Value (mg/kg) Reference
Colinus
Carbetamide virginianus LD50 >2250
(Bobwhite Quail)
Apis mellifera
LD50 (Oral) >0.1 mg/bee
(Honeybee)
Eisenia fetida
LC50 (14d) >1000
(Earthworm)
Colinus
Carbaryl virginianus LD50 >2000
(Bobwhite Quail)
Apis mellifera
LD50 (Oral) 0.0016 mg/bee
(Honeybee)
Eisenia fetida
LC50 (14d) 9
(Earthworm)
Colinus
Carbofuran virginianus LD50 12
(Bobwhite Quail)
Apis mellifera
LD50 (Oral) 0.00016 mg/bee
(Honeybee)
Eisenia fetida
LC50 (14d) >40.8
(Earthworm)
Colinus
Methomyl virginianus LD50 24.2

(Bobwhite Quail)

Apis mellifera

(Honeybee)

LD50 (Oral)

0.00028 mg/bee

Eisenia fetida

(Earthworm)

LC50 (14d)
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Colinus
Aldicarb virginianus LD50 2.0
(Bobwhite Quail)

Apis mellifera o
LD50 (Contact) Not toxic directly
(Honeybee)

Eisenia fetida
LC50 (48h) 8
(Earthworm)

ble 3: Envi | Soil)

. Soil Half-Life . .

Chemical Mobility Potential Reference

(DT50)
_ 23 - 44 days .

Carbetamide ] Moderately Mobile
(untreated soil)

Carbaryl 7 - 28 days Slightly Mobile

Carbofuran 30 - 120 days Mobile to Very Mobile

Methomyl ~14 days Mobile

_ 0.5 - 2 months (total _

Aldicarb ) Very Mobile

residues)

Experimental Workflows and Methodologies

Ecotoxicological data are generated following standardized protocols, primarily those
established by the Organisation for Economic Co-operation and Development (OECD). These
guidelines ensure data quality, reproducibility, and international acceptance. A generalized
workflow for aquatic toxicity testing is depicted below.
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Preparation Phase
Test Substance Preparation of . .
[Charaﬂsnzauun | Test Solullons] Concentrations Testing Phase Analysis Phase
Selects Test Observations at
Range-Finding Concentrations Definitive Test 24,48, 72, 961 Data Collection Statistical Analysis | __ Endpoint Determination
Test (e.g., 96h Exposure) (Mortality, Sub-lethal effects) (Probit, etc.) (LC50/ EC50)
Test Organism
Acclimation

Synaptic Cleft

Acetylcholine (.ACh) Carbamate Insecticide
Neurotransmitter

Acetylcholinesterase (AChE) Continuous Nerve Firing

Postsynaptic Receptor Enzyme -> Toxicity & Paralysis
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Plant Cell Division (Mitosis)

Tubulin Dimers

Polymerization Inhibits

Carbetamide

( Microtubule Assembly

( Mitotic Spindle Formation )

Chromosome Segregation
& Cell Division

Cell Cycle Arrest
-> No Plant Growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A comparative assessment of the ecotoxicological
profiles of Carbetamide and other carbamate herbicides]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668348#a-comparative-assessment-of-
the-ecotoxicological-profiles-of-carbetamide-and-other-carbamate-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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